3-phenyl-2-thioxo-2,3,6,7-tetrahydrothieno[3,2-d]pyrimidin-4(1H)-one

• IUPAC Name: 3-phenyl-2-sulfanylidene-6,7-dihydro-1H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C12H10N2OS2/c15-11-10-9(6-7-17-10)13-12(16)14(11)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,13,16)
• InChI Key: VDCZXERPANAHON-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1NC(=S)N(C2=O)C3=CC=CC=C3
• Molecular Formula: C12H10N2OS2
• Molecular Weight: 262.4 g/mol

Description

This compound is a type of heterocyclic compound, specifically a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, and have a wide range of applications in the field of medicine and drug design.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The “thioxo” in the name suggests the presence of a sulfur atom in the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the presence of a thioxo group could potentially make the compound reactive towards nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of a phenyl group could potentially make the compound relatively nonpolar and hydrophobic.

Scientific Research Applications

3-phenyl-2-thioxo-2,3,6,7-tetrahydrothieno[3,2-d]pyrimidin-4(1H)-one has been studied extensively for its potential applications in drug development. It has been reported to have anti-inflammatory, antioxidant, and anticancer properties. Additionally, this compound has been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 3-phenyl-2-thioxo-2,3,6,7-tetrahydrothieno[3,2-d]pyrimidin-4(1H)-one is not fully understood. However, it has been reported to act as a free radical scavenger and to inhibit the production of reactive oxygen species. Additionally, this compound has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and reduce the production of inflammatory cytokines. In vivo studies have shown that this compound can reduce oxidative stress and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-phenyl-2-thioxo-2,3,6,7-tetrahydrothieno[3,2-d]pyrimidin-4(1H)-one in lab experiments is its potential as a therapeutic agent for a variety of diseases. Additionally, this compound is relatively easy to synthesize and has been reported to be stable under a variety of conditions. One limitation of using this compound in lab experiments is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on 3-phenyl-2-thioxo-2,3,6,7-tetrahydrothieno[3,2-d]pyrimidin-4(1H)-one. One area of research could focus on elucidating the mechanism of action of this compound. Additionally, further studies could investigate the potential of this compound as a therapeutic agent for other diseases such as Parkinson's disease and multiple sclerosis. Finally, research could focus on developing more efficient synthesis methods for this compound to facilitate its use in drug development.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound.